Cas no 851224-80-1 (ethyl 3-(4-(trifluoromethyl)phenyl)-1,2,4-thiadiazole-5-carboxylate)

• Product Name: ethyl 3-(4-(trifluoromethyl)phenyl)-1,2,4-thiadiazole-5-carboxylate
• CAS No: 851224-80-1
• MF: C₁₂H₉F₃N₂O₂S
• MW: 302.272271871567
• CID: 1833056
• PubChem ID: 16756882
• Update Time: 2025-04-21

ethyl 3-(4-(trifluoromethyl)phenyl)-1,2,4-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-(trifluoromethyl)phenyl)-1,2,4-thiadiazole-5-carboxylate
• ethyl 3-[4-(trifluoromethyl)phenyl]-1,2,4-thiadiazole-5-carboxyla te
• SCHEMBL4114734
• ethyl 3-[4-(trifluoromethyl)phenyl]-1,2,4-thiadiazole-5-carboxylate
• 851224-80-1
• DB-297408
• OZPIJQDPXKMQHJ-UHFFFAOYSA-N

• MDL： MFCD11044983
• Inchi： 1S/C12H9F3N2O2S/c1-2-19-11(18)10-16-9(17-20-10)7-3-5-8(6-4-7)12(13,14)15/h3-6H,2H2,1H3
• InChI Key： OZPIJQDPXKMQHJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Exact Mass: 302.03368319g/mol
• Monoisotopic Mass: 302.03368319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.3Ų